Cas no 70169-91-4 (ethyl 6-acetyl-3-cyanopyrazolo[1,5-a]pyrimidine-7-carboxylate)

• Product Name: ethyl 6-acetyl-3-cyanopyrazolo[1,5-a]pyrimidine-7-carboxylate
• CAS No: 70169-91-4
• MF: C₁₂H₁₀N₄O₃
• MW: 258.232801914215
• CID: 974704
• PubChem ID: 335970
• Update Time: 2025-04-19

ethyl 6-acetyl-3-cyanopyrazolo[1,5-a]pyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-acetyl-3-cyanopyrazolo[1,5-a]pyrimidine-7-carboxylate
• pyrazolo[1,5-a]pyrimidine-7-carboxylic acid, 6-acetyl-3-cyano-, ethyl ester
• DTXSID10319635
• NSC348734
• InChI=1/C12H10N4O3/c1-3-19-12(18)10-9(7(2)17)6-14-11-8(4-13)5-15-16(10)11/h5-6H,3H2,1-2H
• NSC-348734
• 6-acetyl-3-cyano-7-ethoxycarbon-ylpyrazolo[1,5-a]pyrimidine
• 70169-91-4

• Inchi： 1S/C12H10N4O3/c1-3-19-12(18)10-9(7(2)17)6-14-11-8(4-13)5-15-16(10)11/h5-6H,3H2,1-2H3
• InChI Key： HDVXMNIFIBHMTJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(C)=O)C=NC2=C(C#N)C=NN12)=O

Computed Properties

• Exact Mass: 258.0754
• Monoisotopic Mass: 258.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 97.35